Cas no 43077-29-8 (((1S,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-diphenylphosphine)

• Product Name: ((1S,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-diphenylphosphine
• CAS No: 43077-29-8
• Molecular Formula: C₂₂H₂₉P
• Molecular Weight: 324.43946
• MDL: MFCD00013415
• CID: 1036126

((1S,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-diphenylphosphine Properties

Names and Identifiers

• ((1S,2S,5R)-2-Isopropyl-5-methylcyclohexyl)diphenylphosphine
• (S)-NMDPP
• ((1S,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-diphenylphosphine
• (S)-(+)-NEOMENTHYLDIPHENYLPHOSPHINE
• (S)-(+)-NEOMENTHYLDIPHENYLPHOSPHINE (S)-NMDPP
• (+)-(S)-NMDPP
• (+)-NMDPP
• (+)-Neomenthyldiphenylphosphine

• MDL： MFCD00013415
• InChIKey： BEYDOEXXFGNVRZ-COPCDDAFSA-N
• Inchi： InChI=1S/C22H29P/c1-17(2)21-15-14-18(3)16-22(21)23(19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-13,17-18,21-22H,14-16H2,1-3H3/t18-,21+,22+/m1/s1
• SMILES： CC(C)[C@@H]1CC[C@@H](C)C[C@@H]1P(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 324.20100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Heavy Atom Count: 23
• Complexity: 320
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 5.58010
• PSA: 13.59000
• Melting Point: 98-99 ºC
• Solubility: Insuluble (1.5E-5 g/L) (25 ºC),
• Color/Form: Not available
• Sensitiveness: air sensitive
• Specific Rotation: +95.5° (c 1.26, CH2Cl2)

((1S,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-diphenylphosphine Security Information

• Safety Instruction： 37/39-26
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Risk Phrases： R36/37/38

((1S,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-diphenylphosphine Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%